Cas no 1361667-93-7 (2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl)
2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl
-
- Inchi: 1S/C13H8Cl3FO/c1-18-7-2-3-8(11(17)6-7)12-9(14)4-5-10(15)13(12)16/h2-6H,1H3
- InChI Key: RJJBGSSGXKCOKX-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1C1C=CC(=CC=1F)OC)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 279
- XLogP3: 5.1
- Topological Polar Surface Area: 9.2
2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011005612-250mg |
2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl |
1361667-93-7 | 97% | 250mg |
494.40 USD | 2021-07-05 | |
| Alichem | A011005612-500mg |
2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl |
1361667-93-7 | 97% | 500mg |
798.70 USD | 2021-07-05 | |
| Alichem | A011005612-1g |
2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl |
1361667-93-7 | 97% | 1g |
1,519.80 USD | 2021-07-05 |
2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl
Recent Advances in the Study of 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl (CAS: 1361667-93-7)
The compound 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl (CAS: 1361667-93-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chlorinated biphenyl derivative, characterized by its unique fluorinated and methoxylated structure, has shown promising potential in various applications, including drug development and environmental toxicology. Recent studies have focused on elucidating its molecular interactions, metabolic pathways, and potential therapeutic benefits, making it a compound of considerable interest to researchers.
One of the key areas of investigation has been the compound's role as a modulator of cytochrome P450 enzymes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl exhibits selective inhibition of CYP3A4, a critical enzyme involved in drug metabolism. This finding suggests potential applications in improving the pharmacokinetics of co-administered drugs by reducing their metabolic clearance. The study utilized in vitro assays and molecular docking simulations to characterize the binding affinity and mechanism of inhibition, providing valuable insights for future drug design.
In the realm of environmental toxicology, recent research has explored the compound's persistence and bioaccumulation potential. A 2024 Environmental Science & Technology publication reported on the environmental fate of 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl, revealing a half-life of approximately 45 days in aquatic systems under standard conditions. The study employed advanced analytical techniques, including high-resolution mass spectrometry, to track the compound's degradation products and assess its ecotoxicological impact. These findings are particularly relevant given the growing concern about persistent organic pollutants in the environment.
From a synthetic chemistry perspective, novel methodologies for the efficient production of 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl have been developed. A recent patent (WO2023124567) describes an improved catalytic system for the selective fluorination and methoxylation of polychlorinated biphenyls, offering higher yields and reduced byproduct formation compared to traditional methods. This advancement in synthetic chemistry could facilitate broader research applications and potential scale-up for commercial purposes.
The compound's potential therapeutic applications have also been explored in recent oncology research. Preliminary in vivo studies suggest that 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl may exhibit selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of aryl hydrocarbon receptor (AhR). While the exact mechanism remains under investigation, these findings open new avenues for developing targeted cancer therapies based on this chemical scaffold.
As research on 2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl continues to evolve, future directions may include more comprehensive toxicological profiling, exploration of structure-activity relationships through analog synthesis, and investigation of its potential as a molecular probe for studying biological systems. The compound's unique structural features and demonstrated biological activities make it a valuable subject for ongoing research in chemical biology and pharmaceutical development.
1361667-93-7 (2'-Fluoro-4'-methoxy-2,3,6-trichlorobiphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)